Cas no 338963-09-0 (1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea)

1-(1-Hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea is a thiourea derivative characterized by its unique molecular structure, incorporating both hydroxyl and aromatic functionalities. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. The presence of the thiourea moiety enhances its ability to participate in hydrogen bonding, making it valuable for molecular recognition applications. Its structural features, including the 4-methylphenyl group, may contribute to improved solubility and stability in various solvents. The compound's versatility and well-defined reactivity profile make it suitable for use in medicinal chemistry research and as a building block for more complex heterocyclic systems.

1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea structure

338963-09-0 structure

Product Name:1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea

CAS No:338963-09-0

MF:

MW:

CID:4648108

Update Time:2025-08-05

1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

- 1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea

1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00891289-1g	1-(1-Hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea	338963-09-0	90%	1g	￥4193.0	2023-04-07
Key Organics Ltd	5N-048-1MG	N-(1-benzyl-2-hydroxyethyl)-N’-(4-methylphenyl)thiourea	338963-09-0	>90%	1mg	£37.00	2023-09-07
Key Organics Ltd	5N-048-5MG	N-(1-benzyl-2-hydroxyethyl)-N’-(4-methylphenyl)thiourea	338963-09-0	>90%	5mg	£46.00	2023-09-07
Key Organics Ltd	5N-048-10MG	N-(1-benzyl-2-hydroxyethyl)-N’-(4-methylphenyl)thiourea	338963-09-0	>90%	10mg	£63.00	2023-09-07
Key Organics Ltd	5N-048-0.5G	N-(1-benzyl-2-hydroxyethyl)-N’-(4-methylphenyl)thiourea	338963-09-0	>90%	0.5g	£385.00	2023-09-07
Key Organics Ltd	5N-048-1G	N-(1-benzyl-2-hydroxyethyl)-N’-(4-methylphenyl)thiourea	338963-09-0	>90%	1g	£770.00	2023-09-07
Key Organics Ltd	5N-048-5G	N-(1-benzyl-2-hydroxyethyl)-N’-(4-methylphenyl)thiourea	338963-09-0	>90%	5g	£3080.00	2023-09-07
Key Organics Ltd	5N-048-10G	N-(1-benzyl-2-hydroxyethyl)-N’-(4-methylphenyl)thiourea	338963-09-0	>90%	10g	£5775.00	2023-09-07
A2B Chem LLC	AI74277-1mg	1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea	338963-09-0	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI74277-5mg	1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea	338963-09-0	>90%	5mg	$214.00	2024-04-20

1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea Related Literature

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Additional information on 1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea

Professional Introduction to 1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea (CAS No. 338963-09-0)

1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea, a compound with the CAS number 338963-09-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of 1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea incorporates a thiourea moiety, which is a well-known pharmacophore in the development of bioactive molecules. The presence of both hydroxyl and methyl substituents enhances its chemical reactivity and biological significance.

The compound's synthesis involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular architecture. These synthetic methodologies not only highlight the compound's complexity but also underscore the expertise required in its preparation.

In recent years, there has been a growing interest in thiourea derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the thiourea group exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of functional groups in 1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential application in drug discovery. Researchers have been exploring its efficacy as an intermediate in the synthesis of novel therapeutic agents. The hydroxyl and phenyl groups contribute to its solubility and bioavailability, making it an attractive scaffold for drug development. Furthermore, the methyl substituent at the para position of the phenyl ring enhances its metabolic stability, which is crucial for pharmaceutical applications.

The latest research in this field has revealed that 1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea can be effectively used in combination with other bioactive molecules to enhance therapeutic outcomes. For instance, studies have shown that its interaction with certain enzymes can lead to synergistic effects, improving treatment efficacy while minimizing side effects. This underscores the importance of interdisciplinary approaches in pharmaceutical research.

The compound's structural features also make it a valuable tool for mechanistic studies. By understanding how it interacts with biological targets, researchers can gain insights into the underlying mechanisms of various diseases. This knowledge is crucial for developing more targeted and effective treatments. Additionally, computational modeling techniques have been employed to predict the binding affinity and metabolic pathways of 1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea, further aiding in its optimization for therapeutic use.

In conclusion, 1-(1-hydroxy-3-phenylpropan-2-yl)-3-(4-methylphenyl)thiourea (CAS No. 338963-09-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural properties and potential applications in drug discovery make it a promising candidate for further research. As our understanding of its biological activities and synthetic methodologies continues to evolve, this compound is poised to play a crucial role in the development of novel therapeutic agents.